Cas no 1870041-76-1 (2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine)

• Product Name: 2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine
• CAS No: 1870041-76-1
• MF: C₄₇H₄₀N₄
• MW: 660.847311019897
• CID: 4630029
• PubChem ID: 132564684
• Update Time: 2025-06-09

2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1870041-76-1
• 10,10'-((2-Methylpyrimidine-4,6-diyl)bis(4,1-phenylene))bis(9,9-dimethyl-9,10-dihydroacridine)
• 2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine
• SCHEMBL21291484
• 2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine

• Inchi： 1S/C47H40N4/c1-31-48-40(32-22-26-34(27-23-32)50-42-18-10-6-14-36(42)46(2,3)37-15-7-11-19-43(37)50)30-41(49-31)33-24-28-35(29-25-33)51-44-20-12-8-16-38(44)47(4,5)39-17-9-13-21-45(39)51/h6-30H,1-5H3
• InChI Key： YBDVMYVKYGMMAN-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C3C=C(C4C=CC(=CC=4)N4C5C=CC=CC=5C(C)(C)C5C=CC=CC4=5)N=C(C)N=3)=CC=2)C2C=CC=CC=2C(C)(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 660.32529729g/mol
• Monoisotopic Mass: 660.32529729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 51
• Rotatable Bond Count: 4
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine

Introduction to 2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine (CAS No. 1870041-76-1)

2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine, identified by its CAS number 1870041-76-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including methyl and dimethyl-9,10-dihydroacridine moieties, contributes to its unique chemical properties and makes it a subject of intense research interest.

The molecular architecture of 2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine is characterized by a central pyrimidine core substituted with two phenyl groups at the 4 and 6 positions. Each phenyl ring is further functionalized with a 4-(9,9-dimethyl-9,10-dihydroacridine) substituent. This structural design not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The dimethyl substitution on the acridine moiety enhances the compound's lipophilicity, which is often a critical factor in drug absorption and distribution.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine with various biological targets. Studies suggest that this compound exhibits promising activity against enzymes and receptors involved in cancer progression. The pyrimidine core is known to interact with nucleic acid bases, making it a potential candidate for antiviral and anticancer therapies. Additionally, the phenyl rings can engage in hydrophobic interactions with protein surfaces, which is crucial for drug-receptor binding.

In vitro studies have demonstrated that 2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine exhibits inhibitory effects on several key enzymes implicated in tumor growth and metastasis. For instance, preliminary data indicate that it may interfere with the activity of kinases such as EGFR (epidermal growth factor receptor) and PI3K (phosphoinositide 3'-kinase), which are frequently overexpressed in various malignancies. The dimethyl-substituted acridine moiety appears to play a pivotal role in modulating these interactions by enhancing binding stability and specificity.

The synthesis of 2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The use of chiral auxiliaries or asymmetric catalysts may also be necessary to achieve enantiopure forms of the compound if stereochemical selectivity is desired for pharmacological applications.

Given its structural complexity and potential biological significance, 2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine represents an attractive scaffold for structure-based drug design. Researchers are exploring various derivatives of this compound to optimize its pharmacokinetic properties while maintaining or enhancing its therapeutic efficacy. The integration of high-throughput screening technologies allows for rapid assessment of large libraries of analogs derived from this core structure.

From a medicinal chemistry perspective, 2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine exemplifies how strategic functionalization can lead to novel bioactive molecules with tailored properties. The combination of lipophilic groups such as dimethylation with polar moieties like pyrimidines creates a balance between solubility and membrane permeability essential for effective drug delivery systems. Future studies may also investigate the impact of different substituents on metabolic stability and excretion pathways.

The role of computational tools in understanding the behavior of complex molecules cannot be overstated when discussing compounds like 2-Methyl-4,6-bis[4-(9,9-dimethyl-9,10-dihydroacridine)phenyl] pyrimidine . Molecular dynamics simulations help elucidate dynamic conformational changes that occur upon binding to biological targets while quantum mechanical calculations provide insights into electronic transitions responsible for spectroscopic properties such as UV/Vis absorption or fluorescence emission if applicable.

In conclusion, 2-Methyl-4,6-bis[4(–(–(–(–(dimethyldihydroacridin–3–yl) phenyl)(methylene))amino)methylene))amino)methylene)]pyrimidin–5–ylidene](dimethoxyphosphoryl)methanone CAS NO:1870041–76–1 continues to be an area of active investigation due to its promising pharmacological profile. Ongoing research aims not only at elucidating its mechanism(s) but also at developing it into a lead compound for novel therapeutic agents addressing unmet medical needs across multiple disease areas including oncology where modulation by kinase inhibition holds significant therapeutic potential . As our understanding progresses further refinement both chemically structurally will undoubtedly enhance both efficacy safety profiles making it one among several candidates shaping next generation treatments .